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Compound of Interest

Compound Name: Acetaldehyde oxime

Cat. No.: B7798966

For immediate release: This document provides essential safety and logistical information for
the proper disposal of acetaldehyde oxime, catering to researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Acetaldehyde oxime is a flammable and harmful chemical that requires careful handling and
disposal.[1][2] It is crucial to manage this substance as a hazardous waste from the point of
generation through to its final disposition. This guide outlines the necessary steps for its safe
management and disposal.

Immediate Safety and Handling Precautions

Before handling acetaldehyde oxime, it is imperative to be familiar with its associated
hazards. It is a flammable liquid and vapor, harmful if swallowed, inhaled, or in contact with
skin, and can cause serious eye irritation.[1][2][3] Furthermore, acetaldehyde oxime may form
explosive peroxides upon exposure to air and can decompose violently during distillation.[3]

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.[1][3]
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[3]

o Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing.[4]
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» Respiratory Protection: Use only in a well-ventilated area or with a suitable respirator.[1][2]

Step-by-Step Disposal Procedure

The required method for the disposal of acetaldehyde oxime is through a licensed hazardous
waste management company. In-lab treatment of this chemical is not recommended due to its
hazardous nature.

o Waste Identification and Segregation:

o Clearly label acetaldehyde oxime waste with "Hazardous Waste," the full chemical name
("Acetaldehyde Oxime"), and the associated hazards (e.g., Flammable, Toxic).[5]

o Do not mix acetaldehyde oxime waste with other waste streams, particularly strong
oxidizing agents or strong acids, to prevent violent reactions.[1][2]

o Containerization:

o Use a dedicated, properly labeled, and leak-proof container compatible with acetaldehyde
oxime.

o Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from
sources of ignition.[1][3]

» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Itis imperative to follow all local, state, and federal regulations regarding hazardous waste
disposal.[2] The primary recommended disposal method is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[1]

Spill Management

In the event of a spill:
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o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[6]

o Control Ignition Sources: Remove all sources of heat, sparks, and open flames.[6]
e Containment and Cleanup:
o Absorb the spill with an inert material such as sand, earth, or vermiculite.[2][6]

o Collect the absorbed material using non-sparking tools and place it into a sealed, properly

labeled container for hazardous waste disposal.[6]

o Decontamination: Clean the spill area thoroughly with soap and water.[1]

Summary of Chemical and Physical Properties

Property Value

Molecular Formula C2HsNO

Molecular Weight 59.07 g/mol

Appearance White or clear solid/liquid
Melting Point 46.5 °C (alpha-form)
Boiling Point 114.5°C

Flash Point 38°C

Solubility in Water Very soluble

Incompatibilities

Strong oxidizing agents, strong acids

(Source:[2][3])

Disposal Workflow
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Acetaldehyde Oxime Disposal Workflow

Generation of
Acetaldehyde Oxime Waste

Is the container properly labeled
('Hazardous Waste', Chemical Name, Hazards)?

Label the container correctly.

Segregate from incompatible materials
(Strong acids, oxidizing agents).

Store in a cool, dry, well-ventilated area
away from ignition sources.

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor.

Arrange for pickup and disposal
(Incineration).

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of acetaldehyde oxime waste.
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Informational: Potential Chemical Degradation via
Acid Hydrolysis

Disclaimer: The following information is for educational purposes only and describes a known
chemical reaction of acetaldehyde oxime. It is not a validated or recommended procedure for
in-lab waste disposal. Attempting to neutralize hazardous waste without proper expertise,
equipment, and a thorough risk assessment can be extremely dangerous.

Acetaldehyde oxime can be decomposed by heating with a dilute aqueous acid.[1][3] This
hydrolysis reaction breaks the carbon-nitrogen double bond, yielding acetaldehyde and a
hydroxylammonium salt.

Reaction: CHsCH=NOH + H20 + H* - CH3CHO + NH30OH™*
Theoretical Protocol Considerations:

o Reagents: A dilute solution of a strong acid (e.g., sulfuric acid or hydrochloric acid) would be
required.

e Procedure: The acetaldehyde oxime would be slowly added to a stirred, cooled solution of
the dilute acid in a reaction vessel equipped with a condenser and a vent for any evolved
gases. The reaction mixture would then be gently heated to ensure complete hydrolysis.

e Hazard Analysis of Products:

o Acetaldehyde: The resulting acetaldehyde is a volatile, flammable liquid with a low boiling
point (20.2 °C) and is also a suspected carcinogen. This creates a significant inhalation
and fire hazard.

o Hydroxylamine Salts: Hydroxylamine and its salts can be unstable and have explosive
properties.

e Conclusion: Due to the hazardous nature of both the starting material and the degradation
products, this method introduces significant risks and is not a practical or safe method for
routine laboratory waste disposal. The final mixture would still require disposal as hazardous
waste. Therefore, professional disposal remains the only recommended procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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